Cas no 116526-30-8 (2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 116526-30-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1100247
• Update Time: 2025-06-12

2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2-hydroxy-1(2H)-Isoquinolinone
• 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C9H9NO2/c11-9-8-4-2-1-3-7(8)5-6-10(9)12/h1-4,12H,5-6H2
• InChI Key： MFBKBTMVISFSOJ-UHFFFAOYSA-N
• SMILES： ON1C(C2C=CC=CC=2CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one

Recent Advances in the Study of 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one (CAS: 116526-30-8): A Comprehensive Research Brief

The compound 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one (CAS: 116526-30-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief aims to summarize the latest findings, highlighting the compound's mechanisms of action, synthetic pathways, and emerging applications in drug discovery.

One of the most notable advancements in the study of 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one is its application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, resulting in derivatives with improved selectivity and reduced off-target effects. These findings underscore the potential of 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one as a scaffold for designing next-generation kinase inhibitors.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in neurodegenerative disease models. A study conducted by a team at the University of Cambridge revealed that 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one derivatives can modulate alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study, published in ACS Chemical Neuroscience, employed both in vitro and in vivo models to demonstrate the compound's neuroprotective effects. These results suggest a promising avenue for further investigation into its therapeutic potential for neurodegenerative disorders.

The synthetic accessibility of 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one has also been a focal point of recent research. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route that leverages catalytic asymmetric hydrogenation. This method not only improves the efficiency of production but also enables the generation of enantiomerically pure forms of the compound, which is crucial for its application in chiral drug development. The study's authors highlighted the scalability of this approach, making it feasible for industrial-scale production.

Despite these advancements, challenges remain in the clinical translation of 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one-based therapies. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on addressing these limitations through the development of prodrug strategies and formulation optimizations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one (CAS: 116526-30-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from oncology to neurodegenerative diseases, driven by its unique pharmacological profile and synthetic adaptability. Future research should prioritize the optimization of its pharmacokinetic properties and the exploration of its mechanisms of action in diverse biological contexts. The continued investigation of this compound holds significant potential for the development of novel therapeutic agents.